Cas no 102207-56-7 (Pyridine,3-[(butylthio)methyl]-)

• Product Name: Pyridine,3-[(butylthio)methyl]-
• CAS No: 102207-56-7
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 152310
• PubChem ID: 3025144
• Update Time: 2025-04-19

Pyridine,3-[(butylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[(butylthio)methyl]-
• 3-(butylsulfanylmethyl)pyridine
• BRN 0118175
• Pyridine, 3-((butylthio)methyl)-
• DTXSID70144783
• 102207-56-7
• 3-((Butylthio)methyl)pyridine

• Inchi： 1S/C10H15NS/c1-2-3-7-12-9-10-5-4-6-11-8-10/h4-6,8H,2-3,7,9H2,1H3
• InChI Key： UTVAECQXLLUARJ-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)CCCC

Computed Properties

• Exact Mass: 181.09265
• Monoisotopic Mass: 181.09252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.013
• Boiling Point: 279.9°Cat760mmHg
• Flash Point: 123.1°C
• Refractive Index: 1.535
• PSA: 12.89
• LogP: 3.11490